Cas no 2172245-60-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid
• CAS No: 2172245-60-0
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5895797
• PubChem ID: 165582640
• Update Time: 2025-10-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid
• EN300-1535546
• 2172245-60-0
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]cyclopent-1-ene-1-carboxylic acid

• Inchi： 1S/C25H26N2O6/c28-17(12-23(29)27-16-10-9-15(11-16)24(30)31)13-26-25(32)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-9,16-17,22,28H,10-14H2,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： IJRCHWPHHQRXRJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC1CC=C(C(=O)O)C1)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic Acid (CAS No. 2172245-60-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid, identified by its CAS number 2172245-60-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of multiple functional groups, including an amide linkage, a hydroxyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile building block for synthetic chemistry and drug design.

The molecular framework of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid incorporates a cyclopentene ring, which is a common motif in natural products and pharmacologically active molecules. This cyclic structure contributes to the compound's stability and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry. The amide group not only provides a site for further functionalization but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid position it as a promising candidate for such applications. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as a protecting group for amino groups. Its presence in this compound suggests that it may be useful in the synthesis of peptidomimetics or other bioactive molecules that require Fmoc-based protection strategies.

The hydroxyl group in the molecule introduces polarity and potential hydrogen bonding capabilities, which can be exploited to enhance binding affinity to biological targets. Additionally, the cyclopentene ring can undergo various chemical transformations, allowing for the introduction of additional functional groups or modifications that may tailor its biological activity. These attributes make 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the importance of cycloalkene derivatives in medicinal chemistry due to their ability to interact with biological systems in unique ways. For example, compounds containing cyclopentene rings have been shown to exhibit anti-inflammatory and analgesic properties. The structural motif of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent-1-ene-1-carboxylic acid aligns well with these findings, suggesting potential therapeutic benefits in related contexts.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies is essential for achieving the desired molecular architecture. These synthetic methodologies are well-documented in the literature and have been successfully applied to similar compounds.

In addition to its potential therapeutic applications, 4-4-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent- 1 -ene- 1 -carboxylic acid may also serve as a valuable tool in biochemical research. Its complex structure allows researchers to study enzyme-substrate interactions, protein-ligand binding affinities, and other fundamental biological processes. By using this compound as a probe molecule, scientists can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly interesting from a research perspective because it can be selectively removed under specific conditions, allowing for the study of peptide fragments or modified peptides without interference from other functional groups. This property makes 4- 4-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent- 1 -ene- 1 -carboxylic acid a useful tool for investigating peptide-based therapies and their interactions with biological targets.

The hydroxyl group present in the molecule also offers opportunities for further functionalization. For example, it can be oxidized to form an aldehyde or ketone, or it can be converted into an ether or ester derivative. These modifications can alter the physicochemical properties of the compound, such as solubility and lipophilicity, which are critical factors in drug design.

The cyclopentene ring itself is a versatile scaffold that can be further modified to explore different biological activities. For instance, introducing double bonds or substituents at various positions on the ring can lead to compounds with enhanced binding affinity or selectivity towards specific biological targets. Such modifications are often explored during lead optimization campaigns in drug discovery.

In conclusion, 4- 4-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclopent- 1 -ene- 1 -carboxylic acid, with its CAS number 2172245 -60 , represents a promising compound in pharmaceutical chemistry and biomedicine. Its complex structure and multiple functional groups make it a versatile building block for drug design and biochemical research. By leveraging its unique chemical properties, scientists can develop novel therapeutic agents and gain deeper insights into biological processes associated with various diseases.